2-bromo-N,N-dimethylpyridin-4-amine
Overview
Description
2-bromo-N,N-dimethylpyridin-4-amine is an organic compound with the chemical formula C7H9BrN2 . It is a white to pale yellow powder, soluble in most organic solvents . The main use of this compound is as an intermediate and catalyst for organic synthesis .
Synthesis Analysis
The synthesis of 2-bromo-N,N-dimethylpyridin-4-amine can be achieved through bromination of the corresponding pyridine compound or formation of the corresponding pyridine amine by amine and pyridine, and then bromination to obtain the target product .Molecular Structure Analysis
The molecular structure of 2-bromo-N,N-dimethylpyridin-4-amine is characterized by a pyridine ring with a bromine atom at the 2-position and a dimethylamine group at the 4-position . The molecular weight of the compound is 201.06 g/mol .Chemical Reactions Analysis
2-bromo-N,N-dimethylpyridin-4-amine has been used as a catalyst for the synthesis of indoles (via Fischer indole synthesis), and 1H-tetrazoles (via click chemistry) . The method is environmentally friendly, requiring only minimum catalyst loading .Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm3, a boiling point of 285.7±20.0 °C at 760 mmHg, and a flash point of 126.6±21.8 °C . It is soluble in most organic solvents .Scientific Research Applications
Organic Synthesis Catalyst
“2-bromo-N,N-dimethylpyridin-4-amine”, also known as DMAP, is a pyridine-based non-volatile, crystalline reagent . It has been extensively used as a catalyst in organic syntheses, especially in coupling reactions .
Esterification
DMAP plays a crucial role in esterification reactions . It accelerates the reaction between carboxylic acids and alcohols to produce esters, which are widely used in various industries, including food, pharmaceuticals, and cosmetics .
Amide Formation
Amides are essential in biochemistry and materials science. DMAP catalyzes the formation of amides from carboxylic acids and amines .
Protecting Functional Groups
DMAP is used for protecting functional groups in organic synthesis . For example, it is used in the protection of TBS and Boc groups .
Fisher Indole Synthesis
DMAP-based ionic liquids have been used as a catalyst for Fisher indole synthesis . This method is used for the synthesis of indoles, which are important in medicinal chemistry .
1H-Tetrazole Synthesis
DMAP-based ionic liquids have also been used in the synthesis of 1H-tetrazoles . Tetrazoles are used in pharmaceuticals and have potential applications in materials science .
Mechanism of Action
While the specific mechanism of action for 2-bromo-N,N-dimethylpyridin-4-amine is not explicitly stated in the search results, it is known that pyridine derivatives are in great demand as synthons for pharmaceutical products . Moreover, pyridines are used either as biologically active substances or as building blocks for polymers with unique physical properties .
Safety and Hazards
2-bromo-N,N-dimethylpyridin-4-amine has low toxicity, but care is still needed to avoid contact with skin, eyes, and mucous membranes . When in use, wear protective gloves and goggles to ensure good ventilation . If accidental contact causes discomfort or discomfort, wash off immediately and seek medical attention .
properties
IUPAC Name |
2-bromo-N,N-dimethylpyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-10(2)6-3-4-9-7(8)5-6/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEBMNCFTJBFRJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=NC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70471708 |
Source
|
| Record name | 2-Bromo-N,N-dimethylpyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70471708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N,N-dimethylpyridin-4-amine | |
CAS RN |
396092-82-3 |
Source
|
| Record name | 2-Bromo-N,N-dimethylpyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70471708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-4-(dimethylamino)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-(4-bromophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine](/img/structure/B1279579.png)
